N-[3-(1-methyl-1H-benzimidazol-2-yl)propyl]propanamide

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: N-[3-(1-methylbenzimidazol-2-yl)propyl]propanamide
• InChI: InChI=1S/C14H19N3O/c1-3-14(18)15-10-6-9-13-16-11-7-4-5-8-12(11)17(13)2/h4-5,7-8H,3,6,9-10H2,1-2H3,(H,15,18)
• InChI Key: ICSSYUNGHBUTSH-UHFFFAOYSA-N
• SMILES: CCC(=O)NCCCC1=NC2=CC=CC=C2N1C

Description

N-[3-(1-methyl-1H-benzimidazol-2-yl)propyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBZP and is synthesized through a specific method, which will be discussed in The mechanism of action, biochemical and physiological effects, advantages, and limitations of MBZP in lab experiments will also be explored. Additionally, future directions for research on this compound will be discussed.

Mechanism of Action

The mechanism of action of MBZP is not fully understood, but it is believed to involve the inhibition of microtubule polymerization. This leads to the disruption of normal cell division and proliferation, ultimately resulting in cell death. MBZP has also been shown to induce apoptosis in cancer cells, further contributing to its anticancer activity.
Biochemical and Physiological Effects:
MBZP has been shown to have significant biochemical and physiological effects in various in vitro and in vivo studies. In addition to its antitumor activity, MBZP has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to modulate the immune system and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using MBZP in lab experiments include its potent activity against cancer cells, its broad-spectrum antifungal and antiviral activity, and its ability to modulate the immune system. However, there are also limitations to using MBZP in lab experiments. One of the main limitations is its low solubility in water, which can make it difficult to administer in vivo. Additionally, MBZP has been shown to have some toxicity in certain cell lines, which may limit its potential applications.

Future Directions

There are several future directions for research on MBZP. One potential area of research is the development of novel formulations of MBZP that improve its solubility and bioavailability. Another area of research is the identification of the specific cellular targets of MBZP and the elucidation of its mechanism of action. Additionally, further studies are needed to evaluate the safety and toxicity of MBZP in vivo, which will be critical for its potential development as a therapeutic agent.
In conclusion, MBZP is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been discussed in this paper. Further research is needed to fully understand the potential of MBZP as a therapeutic agent.

Synthesis Methods

The synthesis of MBZP involves the reaction of 1-methyl-1H-benzimidazole with 3-bromo-1-propanamine in the presence of a base catalyst. The resulting product is then purified using chromatography to obtain pure MBZP. This synthesis method has been optimized and modified by various researchers to improve the yield and purity of MBZP.

Scientific Research Applications

MBZP has been studied extensively for its potential applications in various fields of scientific research. One of the most significant applications of MBZP is in the field of medicinal chemistry. MBZP has been shown to have potent antitumor activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, MBZP has been studied for its potential use as an antifungal and antiviral agent.